Cas no 26826-40-4 (1-Butyne,3-(1,1-dimethylethoxy)-)

• Product Name: 1-Butyne,3-(1,1-dimethylethoxy)-
• CAS No: 26826-40-4
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 250111
• PubChem ID: 4418415
• Update Time: 2025-07-28

1-Butyne,3-(1,1-dimethylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Butyne,3-(1,1-dimethylethoxy)-
• 3-[(2-methylpropan-2-yl)oxy]but-1-yne
• 2-tert.-Butyl-methylpropargylether
• 3-tert-Butoxy-1-butyne
• 3-tert-butoxybut-1-yne
• 3-tert-butoxy-but-1-yne
• AC1N9YLI
• AG-E-84886
• CHEMBL1908229
• CTK4F8576
• Ether,tert-butyl 1-methyl-2-propynyl (8CI)
• tert-butyl 1-methyl-2-propynyl ether
• tBMP ether
• 3-(tert-butoxy)but-1-yne
• LS-12840
• 26826-40-4
• Ether, tert-butyl 1-methyl-2-propynyl
• AKOS040766524
• t-butyl 1-methyl-2-propynyl ether
• tert-butyl 1-methylprop-2-yn-1-yl ether
• SCHEMBL936232
• DTXSID20403074
• BDBM50027780
• tert-Butyl 1-methyl-2-propynyl ether 9&
• TERT-BUTYL 1-METHYL-2-PROPYNYL ETHER 9&

• Inchi： 1S/C8H14O/c1-6-7(2)9-8(3,4)5/h1,7H,2-5H3
• InChI Key： FIQFHOBKZSUGLM-UHFFFAOYSA-N
• SMILES： O(C(C#C)C)C(C)(C)C

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.795 g/mL at 25 °C(lit.)
• Boiling Point: 41 °C25 mm Hg(lit.)
• Flash Point: 50 °F
• Refractive Index: n20/D 1.41(lit.)
• PSA: 9.23
• Solubility: Not available

1-Butyne,3-(1,1-dimethylethoxy)- Security Information

• Hazardous Material transportation number：UN 3271 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： 16
• Hazardous Material Identification：
• HazardClass：3.1
• PackingGroup：II
• Risk Phrases：11
• Packing Group：II
• Hazard Level：3.1